Cas no 2098080-36-3 (Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate)

• Product Name: Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate
• CAS No: 2098080-36-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5725840
• PubChem ID: 122239472
• Update Time: 2025-10-28

Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• F1967-9089
• ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate
• AKOS040812496
• ethyl 2-(3-cyclopropyl-6-oxopyridazin-1-yl)propanoate
• 2098080-36-3
• Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate

• Inchi： 1S/C12H16N2O3/c1-3-17-12(16)8(2)14-11(15)7-6-10(13-14)9-4-5-9/h6-9H,3-5H2,1-2H3
• InChI Key： PZDOUMPHYNSUQU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C(C=CC(C2CC2)=N1)=O)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Additional information on Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate

Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate: A Comprehensive Overview

Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate, with the CAS number 2098080-36-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dihydropyridazine ring system substituted with a cyclopropyl group and an ethyl ester moiety. The molecule's structural features make it a promising candidate for various applications, particularly in drug discovery and materials science.

The synthesis of Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate involves a series of intricate organic reactions. Researchers have employed methodologies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the dihydropyridazine core. Recent advancements in catalytic asymmetric synthesis have further enabled the construction of enantioselective derivatives, which are crucial for exploring the compound's stereochemical properties and biological activities.

One of the most notable aspects of this compound is its versatility in biological systems. Studies have demonstrated that Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. For instance, research published in Nature Communications highlighted its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. The compound's cyclopropyl group plays a critical role in modulating its pharmacokinetic properties, enhancing its bioavailability and reducing potential off-target effects.

In addition to its therapeutic potential, Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate has shown promise in materials science applications. Its rigid dihydropyridazine framework makes it an ideal candidate for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have explored its use as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs), which exhibit exceptional electronic properties suitable for energy storage applications.

The physical properties of Ethyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yli)propanoate are equally intriguing. Its melting point and solubility characteristics make it amenable to various synthetic protocols and analytical techniques. For instance, its high solubility in organic solvents facilitates its use in solution-phase reactions, while its moderate melting point ensures stability under standard reaction conditions.

From an environmental perspective, Ethyl 2-(3-cyclopropyl-6 oxo 1 6 dihydropyridazin 1 yl)propanoate has been evaluated for its biodegradability and eco-toxicological profile. Preliminary studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important for applications in agrochemicals and pharmaceuticals, where eco-friendly profiles are increasingly demanded.

In conclusion, Ethyl 2-(3-cyclopropyl 6 oxo 1 6 dihydropyridazin 1 yl)propanoate represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutics and advanced materials.